Journal Name:International Journal of Computational Methods
Journal ISSN:0219-8762
IF:1.734
Journal Website:http://www.worldscinet.com/ijcm/ijcm.shtml
Year of Origin:0
Publisher:World Scientific Publishing Co. Pte Ltd
Number of Articles Per Year:97
Publishing Cycle:Quarterly
OA or Not:Not
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2020-10-30 , DOI:
10.1177/0887302x20968809
Black people, especially Black women, have used dress to reject racism and discrimination and as a means for negotiating their Black and activist identities. Building on past work, we examine how B...
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-03-29 , DOI:
10.1177/0887302x211004299
Trend forecasting is a challenging and important aspect of the fashion industry. The authors design a novel fashion trend analysis system called “Neo-Fashion,” which provides recommendations to fashion researchers and practitioners about potential fashion trends using computer vision and machine learning. Neo-Fashion includes three modules, a data collection and labeling module, an instance segmentation module and a trend analysis module. Diffusion of innovation theory is used as the main theoretical framework to understand fashion trends. 32,702 catwalk images from 2019 fashion week were collected, and 769 images were labeled as training data. Neo-fashion is able to identify and segment fashion items in the given images, and indicate the fashion trends in colors, styles, clothing combinations, and other fashion attributes. To optimize the system, more data sources can be included to not only reflect trends in even more categories but also aid in understanding the trickle-up or trickle-across process in fashion.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-02-19 , DOI:
10.1177/0887302x21993500
This study focused on changes in protective performance of steam protective clothing after exposure to conditions such as thermal radiation and frictional abrasion. Totally eight radiation conditions varying on exposure duration and times, four types of abrasion scenarios with different friction cycles and three different combined treatments were designed. Results demonstrated that any increase in radiant exposure duration or exposure times would lead to an initial increase and then a following decrease in the steam protective performance. However, the steam protective performance seemed relatively immune to the friction cycles. When thermal radiation and frictional abrasion acted together, interactions between them existed and their specific interaction highly depended on the distribution of heat exposure duration and friction cycles. Findings of this study provided insight into factors influencing steam protective performance, and could be an aid in developing high performance materials or guidelines for use and maintenance of protective clothing.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-11-23 , DOI:
10.1177/0887302x211053988
The number of older Americans as well as those living with Alzheimer's is rapidly growing. Alzheimer's dementia is a disease that causes problems with memory, thinking, and behavior. The role of caregivers is important, as they are the individuals who assist those with Alzheimer's in completing not just medical tasks, but fundamental activities of daily living, such as selecting garments to wear and getting dressed. The purpose of this study was to understand how caregivers make such choices. Interviews with twelve caregivers of individuals with severe stage Alzheimer's were conducted in nursing homes in the United States. Four themes emerged: The Role of Proxy, Routine Selections, Gift-Giving for Loved Ones, and Triangular Relationships. In all cases, the recipient's preferences were important to caregivers’ choices. Further research on the outcomes of making choices for others is needed.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-08-17 , DOI:
10.1177/0887302x211034745
The apparel global supply chain is fragmented and globalized, making it challenging to satisfy consumers’ wants and needs. Thus, to satisfy the consumer's wants and needs, global supply chain management is critical to a brand's success in the marketplace. The goal of this study was to gain an in-depth, holistic, and contextualized understanding of the experience and knowledge Mindy Scheier, an adaptive apparel advocate, gained by managing and negotiating the existing supply chain functions during her collaboration with Tommy Hilfiger® to launch the first mainstream children's adaptive apparel line. To achieve this goal, a case study was deployed. The authors found that supply chain networks required unique adaptations to their existing manufacturing processes to ensure the adaptive design innovations were viable; however, those supply chain adaptations were not significant. Further, the authors found that a collaborative partnership with an advocate seemingly provided a competitive advantage in the marketplace.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-06-28 , DOI:
10.1177/0887302x211027500
Folk costume is traditionally worn to represent and preserve ethnic heritage. Large numbers of Czechs emigrated to America from the 1870s to 1920s, but eventually, a generation was born that had little contact with their immigrant ancestors. The purpose of our research was to examine what role folk costume plays in the negotiation of Czech ethnic identity and how meaning is constructed and communicated through Czech folk costumes for modern-day wearers. We conducted 11 indepth, semi-structured interviews with descendants of Czech immigrants in a previously unexplored Czech population of the Midwest. We identified four major themes: feelings of connectedness; sense of pride and joy; importance of perceived authenticity; and variation, nuance, and meaning of costume construction and style. Through our work, we contribute to the preservation and documentation of modern-day Czech traditions, ongoing discussions surrounding defining cultural traditions, and business practices of retailers.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-04-26 , DOI:
10.1177/0887302x211004294
Self-sexualization is an emerging area of research relevant to clothing researchers as evaluations of sexual appeal often stem from specific items and uses of dress. Our research purpose was to systematically review the available research on self-sexualization. In our review we focused specifically on three topics: what precedes self-sexualizing? What outcomes are associated with self-sexualizing? And how has self-sexualization been operationalized? The time frame for this review was 2007–2020. To locate the 31 journal articles that supplied the data for this research, multiple data bases were searched using the following search terms: self-sexualization, self-sexualizing, and sexual self-presentation. Important precursors to self-sexualization include exposure to media and social media, self-objectification, internalization of sexualization, and desiring attention from others. Empowerment has been studied as an outcome of self-sexualization along with negative inferences concerning both young women and girls that self-sexualize. Operationalization of self-sexualization is varied and likely contributes to inconsistent findings.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-04-16 , DOI:
10.1177/0887302x211009479
Antibacterial activity and fire retardation are equally desired for protective clothing. For achieving this, AgNP and MgO are independently researched as nanofillers in Polyurethane based electrospun nanofibers and their synergistic effect is scarcely addressed. This article reports synthesis and characterization of MgO of 70.01 nm and AgNP of 51 to 76 nm by solution combustion and hydrothermal routes respectively and their incorporation in electrospinning of Polyurethane. Flow rate 1 ml/hr, applied voltage 13 kV, tip to collector distance 15 cm were adopted for the electrospinning. Nanofibers of 65 nm were obtained for PU/MgO (3 wt. %) and 106 nm for PU/MgO (3 wt. %)/Ag (1 wt. %). Addition of MgO increased the melting point, after flame time and afterglow time. Incorporation of AgNP improved antibacterial activity. PU/MgO/Ag (2 wt. %) exhibited zone of inhibition of 2.1 cm and 3 cm against E. Coli and S. Aureus, respectively.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2021-04-08 , DOI:
10.1177/0887302x211004892
The purpose of this study was to investigate the interactive effect of pandemic fear and weight gain on overweight and obese consumers’ decisions to purchase exercise apparel online based on the theory of planned behavior and body-related self-discrepancy theory. A sample of 515 male and female adults with BMIs of 25 and higher participated in this study. The effect of pandemic fear on the attitudes toward purchasing exercise apparel online was only positive for overweight and obese consumers who did not gain weight during pandemic. However, for those who gained weight during the pandemic, there was no significant effect of pandemic fear on the attitudes toward purchasing exercise apparel online. Attitudes, subjective norm, and perceived behavioral control were all significant predictors of intent to purchase exercise apparel online. This study extends the theory of planned behavior by adding the pandemic-related factors and provides practical implications for online retailers.
International Journal of Computational Methods ( IF 1.734 ) Pub Date: 2023-05-09 , DOI:
10.1177/0887302x231173312
In this study, we explored the church dress of African American women to determine the influences that motivated their style of dressing that seems to be disappearing today. Ten participants aged 7...
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Major Disciplines | Sub Discipline | TOP | Summarize |
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工程技术4区 | ENGINEERING, MULTIDISCIPLINARY 工程:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
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13.30 | 30 | Science Citation Index Expanded | Not |
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